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Introduction

Peptide P60 is a 15-amino acid synthetic peptide identified through phage display technology.
It acts as a cell-permeable inhibitor of the transcription factor Forkhead Box P3 (FOXP3), a
master regulator of regulatory T cells (Tregs).[1][2][3] By binding to FOXP3, P60 inhibits its
nuclear translocation and its ability to suppress the activity of other transcription factors like NF-
kKB and NFAT.[2][3] This ultimately impairs the immunosuppressive function of Tregs, leading to
an enhanced effector T cell response.[1][2][3] These characteristics make Peptide P60 a
promising candidate for cancer immunotherapy and for improving vaccine efficacy against
chronic infections.[2][4] This document provides detailed application notes and protocols for the
use of Peptide P60 in in vivo animal studies, based on currently available research.

Mechanism of Action

Peptide P60 exerts its biological effects by directly targeting the FOXP3 transcription factor. Its
mechanism involves several key steps:

o Cellular Entry: Peptide P60 is cell-permeable, allowing it to enter target cells, including
Tregs.[1][5]

¢ Binding to FOXP3: P60 specifically binds to the intermediate region of FOXP3, a domain
crucial for its dimerization and interaction with other proteins.[1][4]
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« Inhibition of Dimerization and Protein Interactions: The binding of P60 to FOXP3 disrupts its
homodimerization and its interaction with other transcription factors, such as AML1 (RUNX1).

[1][6]

o Impaired Treg Function: By interfering with these essential molecular interactions, P60
inhibits the immunosuppressive activity of Tregs.[1][7] This leads to increased proliferation
and cytokine production by effector T cells.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Peptide P60 and a general
experimental workflow for in vivo studies.
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Caption: Peptide P60 inhibits Treg-mediated immunosuppression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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